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Compound of Interest

Compound Name: Propyl-m-tolylurea

Cat. No.: B15179634

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical compounds are paramount. This document provides a comprehensive,
step-by-step guide for the proper disposal of propyl-m-tolylurea, ensuring laboratory safety
and regulatory compliance. The following procedures are based on best practices for
substituted urea compounds, as specific safety data for propyl-m-tolylurea is not readily
available.

l. Pre-Disposal Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle propyl-m-tolylurea with care,
assuming it may possess hazards similar to related urea compounds. Based on data for
analogous substances like propylurea, potential hazards include:

» Acute Oral Toxicity: Harmful if swallowed.[1]

 Skin Irritation: May cause skin irritation.[1]

o Eye Irritation: May cause serious eye irritation.[1]

e Respiratory Irritation: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE) is mandatory. At a minimum, this includes:

o Chemical safety goggles
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« Nitrile gloves
o A fully-buttoned lab coat

Il. Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection and disposal of propyl-m-
tolylurea waste.

o Waste Collection:

o Collect all waste propyl-m-tolylurea, including contaminated materials (e.g., absorbent
paper, gloves), in a designated and compatible waste container.

o The container must be sealable and clearly labeled.
o Labeling:

o Attach a "Dangerous Waste" or "Hazardous Waste" label to the container as soon as the
first waste is added.

o The label must clearly identify the contents as "Propyl-m-tolylurea Waste" and include
any known hazard warnings.

e Storage:

o Store the sealed waste container in a designated, well-ventilated waste accumulation

area.

o Keep the container away from incompatible materials, particularly strong oxidizing agents.

[2]
» Disposal Request:

o Once the container is full or no longer in use, complete a Chemical Collection Request
Form as per your institution's guidelines.
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o Arrange for pickup by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.

 Spill Decontamination:
o In the event of a small spill, trained personnel should wear appropriate PPE.

o Dampen the solid spill material with a suitable solvent like alcohol to prevent dust

formation.
o Carefully transfer the dampened material to the designated hazardous waste container.

o Use absorbent paper dampened with the solvent to clean the affected area, and place the
used paper in the waste container.

o Wash the contaminated surface with a strong soap and water solution.
Important Note: Do not dispose of propyl-m-tolylurea down the drain or in regular trash.

lll. Quantitative Data for Related Compounds

The following table summarizes key data for compounds structurally related to propyl-m-
tolylurea. This information is provided for context, as specific data for propyl-m-tolylurea is

not available.
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Property Phenylurea Methylurea m-Tolylurea Propylurea

CAS Number 64-10-8 598-50-5 63-99-0 627-06-5

Molecular

C7HsN20 C2HsN20 CsH10N20 CaH10N20
Formula
Molecular Weight  136.15 g/mol 74.08 g/mol 150.18 g/mol 102.14 g/mol
_ . 404.71 K (131.56 _

Melting Point 143 - 149 °C 98 -102 °C ) No data available
590.67 K (317.52

Boiling Point 238 °C No data available °C) (Joback No data available
Calculated)

LogP 1.486 (Crippen

No data available
(octanol/water)

No data available

0.1 (XLogP3
Calculated) (XLogP3)

Data sourced from Fisher Scientific[3][4], Cheméo[5], and PubChem[1].

IV. Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

propyl-m-tolylurea.
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Caption: Disposal workflow for propyl-m-tolylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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